N-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: N-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C12H9F3N2OS/c1-16-10(18)9-6-19-11(17-9)7-2-4-8(5-3-7)12(13,14)15/h2-6H,1H3,(H,16,18)
• InChI Key: ZYPYBWKCDPYBER-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CSC(=N1)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C12H9F3N2OS
• Molecular Weight: 286.27 g/mol

Description

N-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C12H9F3N2OS and its molecular weight is 286.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.03876857 g/mol and the complexity rating of the compound is 329. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of N-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide derivatives involves various chemical processes, aiming at enhancing their potential for biological activities. Studies have reported the synthesis of related thiazole derivatives through methods like chemoselective thionation-cyclization of functionalized enamides, facilitated by reagents such as Lawesson's reagent (S. Kumar, G. Parameshwarappa, H. Ila, 2013). These synthetic routes are critical for developing compounds with potential anticancer and antifungal activities, demonstrating the versatility of thiazole derivatives in medicinal chemistry.

Anticancer Activity

Novel thiazole derivatives, including those structurally related to this compound, have been synthesized and evaluated for their anticancer activities. For instance, a series of novel thiazole-5-carboxamide derivatives have demonstrated significant anticancer activity against various cancer cell lines, such as A-549, Bel7402, and HCT-8 (Wen-Xi Cai et al., 2016). These findings suggest the potential utility of thiazole derivatives as chemotherapeutic agents.

Antifungal and Antimicrobial Activity

Thiazole derivatives have also been explored for their antifungal and antimicrobial properties. Research has identified compounds with moderate antifungal activities against phytopathogenic fungi, such as Gibberella zeae, Fusarium oxysporum, and Cytospora mandshurica, indicating the potential of thiazole carboxamide derivatives in agricultural applications to protect crops from fungal diseases (Zhi-bing Wu et al., 2012).